Cas no 1393562-83-8 (4-Chloro-5-fluoropyridin-2-amine)

• Product Name: 4-Chloro-5-fluoropyridin-2-amine
• CAS No: 1393562-83-8
• MF: C₅H₄ClFN₂
• MW: 146.55006313324
• CID: 4698374
• Update Time: 2025-10-28

4-Chloro-5-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-FLUOROPYRIDIN-2-AMINE
• 2-Amino-4-chloro-5-fluoropyridine
• AB83155
• Y1658
• 4-Chloro-5-fluoropyridin-2-amine

• Inchi： 1S/C5H4ClFN2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9)
• InChI Key： GQPBMHWBSCSNJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 38.9

Additional information on 4-Chloro-5-fluoropyridin-2-amine

Professional Introduction to 4-Chloro-5-fluoropyridin-2-amine (CAS No. 1393562-83-8)

4-Chloro-5-fluoropyridin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1393562-83-8, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the pyridine ring imparts distinct reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The< strong>4-Chloro-5-fluoropyridin-2-amine molecule exhibits a distinct electronic distribution that influences its interaction with biological targets. The chlorine atom, being an electron-withdrawing group, enhances the electrophilicity of the pyridine ring, while the fluorine atom, due to its partial positive charge, influences the electronic properties of adjacent atoms. This dual substitution pattern makes the compound highly reactive in nucleophilic substitution reactions, which is pivotal in medicinal chemistry for constructing complex molecular frameworks.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>4-Chloro-5-fluoropyridin-2-amine has emerged as a key building block in this endeavor. Its structural motif is frequently incorporated into kinase inhibitors, particularly those targeting tyrosine kinases, which play a crucial role in cancer signaling pathways. The ability to modify both the chloro and fluoro substituents allows for fine-tuning of binding affinity and selectivity, enabling the design of potent and selective inhibitors.

One of the most compelling applications of< strong>4-Chloro-5-fluoropyridin-2-amine is in the synthesis of antiviral agents. The pyridine core is a common structural feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Recent studies have demonstrated that derivatives of< strong>4-Chloro-5-fluoropyridin-2-amine exhibit promising activity against RNA viruses by inhibiting key replication enzymes. The chloro and fluoro groups facilitate hydrogen bonding and hydrophobic interactions with viral targets, enhancing drug efficacy.

The< strong>CAS No. 1393562-83-8 identifier ensures unambiguous characterization and traceability of this compound in various research and industrial settings. Its use in high-throughput screening (HTS) campaigns has been instrumental in identifying novel drug candidates. The compound's compatibility with various synthetic methodologies allows for rapid diversification of molecular libraries, accelerating the discovery process.

In addition to its pharmaceutical applications, 4-Chloro-5-fluoropyridin-2-amine finds utility in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity. The specific substitution pattern of this compound makes it an attractive candidate for developing next-generation agrochemicals that offer improved environmental safety and efficacy.

The synthesis of< strong>4-Chloro-5-fluoropyridin-2-amine involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyridines, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic systems have further refined these processes, enabling higher yields and reduced environmental impact.

The< strong>CAS No. 1393562-83-8 registry ensures that researchers worldwide can access consistent and reliable information about this compound's properties and applications. Regulatory agencies often require such identifiers for compliance with safety and quality standards, ensuring that< strong>4-Chloro-5-fluoropyridin-2-am ine is used responsibly in both academic and industrial settings.

In conclusion, 4-Chloro-5-fluoropyridin -2 -amine represents a cornerstone compound in modern drug discovery and material science. Its unique structural features and reactivity make it an indispensable tool for chemists working on diverse therapeutic areas. As research continues to uncover new applications for this compound, its importance is only set to grow, solidifying its place as a vital component in the pharmaceutical landscape.